(1S,2S,6R,7S)-4,4-Dimethyl-3,5-dioxatricyclo[5.2.1.02,6]decan-1-amine;hydrochloride

• IUPAC Name: (1S,2S,6R,7S)-4,4-dimethyl-3,5-dioxatricyclo[5.2.1.02,6]decan-1-amine;hydrochloride
• InChI: InChI=1S/C10H17NO2.ClH/c1-9(2)12-7-6-3-4-10(11,5-6)8(7)13-9;/h6-8H,3-5,11H2,1-2H3;1H/t6-,7+,8+,10-;/m0./s1
• InChI Key: DLTDWWOZGWVJPO-ZXVLDXICSA-N
• Canonical SMILES: CC1(OC2C3CCC(C3)(C2O1)N)C.Cl
• Isomeric SMILES: CC1(O[C@@H]2[C@H]3CC[C@](C3)([C@@H]2O1)N)C.Cl
• Molecular Formula: C10H18ClNO2
• Molecular Weight: 219.71 g/mol
• CAS No.: 2378490-10-7

Description

(1S,2S,6R,7S)-4,4-Dimethyl-3,5-dioxatricyclo[5.2.1.02,6]decan-1-amine hydrochloride is a tricyclic amine derivative characterized by a rigid bicyclic framework fused with a dioxane ring. The compound’s stereochemistry (1S,2S,6R,7S) and substitution pattern (4,4-dimethyl groups) contribute to its unique physicochemical properties, such as enhanced solubility in polar solvents due to the hydrochloride salt form . The compound is listed among specialty chemicals supplied by vendors like Toroma Organics, indicating its use in pharmaceutical or materials research .

Comparison with Similar Compounds

Structural Analogues

The target compound shares structural motifs with several tricyclic amines, including:

3,5-Dimethyltricyclo[3.3.1.13,7]decan-1-amine hydrochloride : A structurally related adamantane derivative with a similar tricyclic core but differing in the position of substituents and oxygen atoms .

Spiro[3.5]nonan-1-amine hydrochloride: A spirocyclic amine with a distinct bicyclic framework, lacking the dioxane moiety present in the target compound .

Table 1: Structural and Physical Comparison

Compound Name	Molecular Formula	Core Structure	Substituents	Melting Point (°C)
Target Compound	C₁₃H₂₂ClNO₂	Dioxatricyclo[5.2.1]	4,4-Dimethyl	Not Reported
3,5-Dimethyltricyclo[3.3.1.13,7]decan-1-amine	C₁₂H₂₂ClN	Adamantane	3,5-Dimethyl	204–205
Spiro[3.5]nonan-1-amine hydrochloride	C₉H₁₈ClN	Spirocyclic	None	Not Reported

Table 2: Bioactivity Clustering Insights

Compound Class	Bioactivity Profile	Likely Targets
Dioxatricyclo Amines (Target)	Neurotransmitter modulation (predicted)	Serotonin/dopamine receptors
Adamantane Derivatives	Antiviral, anti-inflammatory	Viral M2 ion channels
Spirocyclic Amines	Antimicrobial	Bacterial enzymes

Q & A

Q. What are the optimal synthetic routes for (1S,2S,6R,7S)-4,4-Dimethyl-3,5-dioxatricyclo[5.2.1.0²,⁶]decan-1-amine hydrochloride, and how can reaction conditions be optimized for yield and purity?

• Methodological Answer : The synthesis typically involves three key steps: (i) cyclization to form the tricyclic core, (ii) introduction of the amine group via reductive amination or nucleophilic substitution, and (iii) hydrochloride salt formation. Optimization includes:

• Cyclization : Use of Lewis acids (e.g., BF₃·Et₂O) to stabilize transition states and improve regioselectivity .

• Amine Functionalization : Catalytic hydrogenation or Pd-mediated coupling under inert atmospheres to minimize side reactions .

• Salt Formation : pH-controlled crystallization in polar solvents (e.g., ethanol/water mixtures) to enhance purity .
  Continuous flow reactors and automated systems can improve reproducibility and scalability .

  • Example Data Table :

Step	Reagents/Conditions	Yield (%)	Purity (%)
Cyclization	BF₃·Et₂O, 80°C, 12h	65	92
Amine Introduction	H₂ (5 atm), Pd/C, EtOH	78	95
Salt Formation	HCl (aq.), 0°C	90	99

Q. Which spectroscopic and chromatographic methods are most effective for characterizing the stereochemical purity of this compound?

• Methodological Answer :

• NMR Spectroscopy : ¹H/¹³C NMR with COSY and NOESY to confirm stereochemistry and detect diastereomeric impurities .
• Chiral HPLC : Use of polysaccharide-based columns (e.g., Chiralpak®) with hexane/isopropanol gradients to resolve enantiomers .
• X-ray Crystallography : For absolute configuration determination, particularly in resolving ambiguous NOE signals .

Q. How does the compound’s stereochemistry influence its interaction with biological targets such as neurotransmitter receptors?

• Methodological Answer : Stereochemistry dictates binding affinity and selectivity. For example:

• Docking Studies : Molecular docking (using AutoDock Vina) reveals that the (1S,2S,6R,7S) configuration aligns with the hydrophobic pocket of dopamine D₂ receptors, enhancing binding .
• Comparative Assays : Radioligand binding assays (e.g., ³H-spiperone displacement) comparing enantiomers show >10-fold differences in IC₅₀ values .

Advanced Research Questions

Q. What computational strategies are employed to model the compound’s conformation and predict its reactivity in novel reaction environments?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculates transition states for cyclization steps and predicts regioselectivity (e.g., B3LYP/6-31G* basis set) .
• Molecular Dynamics (MD) : Simulates solvent effects on salt formation kinetics (e.g., using GROMACS with OPLS-AA force field) .
• Reaction Path Search : Combines quantum mechanics (QM) and machine learning to prioritize experimental conditions, reducing trial-and-error approaches .

Q. How can contradictory data regarding the compound’s solubility and stability under varying pH conditions be resolved through systematic experimental design?

• Methodological Answer :

• Design of Experiments (DoE) : Full factorial designs to test variables (pH, temperature, ionic strength). For example:
• pH Stability : Incubate samples in buffers (pH 1–10) at 37°C for 24h, analyze degradation via LC-MS .
• Kinetic Solubility Assays : Use shake-flask method with UV detection to measure solubility in biorelevant media (FaSSIF/FeSSIF) .

Q. What methodologies are used to analyze the compound’s pharmacokinetic properties, including blood-brain barrier (BBB) permeability and metabolic pathways?

• Methodological Answer :

• BBB Permeability : Parallel artificial membrane permeability assay (PAMPA-BBB) predicts CNS penetration. LogBB values >0.3 indicate favorable transport .
• Metabolic Profiling : Incubate with liver microsomes (human/rat), identify metabolites via UPLC-QTOF-MS, and compare with in silico tools (e.g., Meteor Nexus) .

Data Contradiction Analysis

Q. How do researchers reconcile conflicting reports on the compound’s efficacy in modulating specific neurotransmitter receptors?

• Methodological Answer :

• Meta-Analysis : Aggregate data from published radioligand assays, adjusting for variables (e.g., receptor subtype, assay conditions) .
• Functional Selectivity Assays : Measure β-arrestin recruitment vs. G-protein activation (e.g., TRUPATH platform) to clarify biased signaling .